Cas no 505071-94-3 (1-(3,4-Dimethyl-benzenesulfonyl)-cyclopentane-carboxylic acid)
505071-94-3 structure
Product Name:1-(3,4-Dimethyl-benzenesulfonyl)-cyclopentane-carboxylic acid
CAS No:505071-94-3
MF:C14H18O4S
MW:282.355323314667
MDL:MFCD03701696
CID:1069497
PubChem ID:645807
Update Time:2025-04-20
1-(3,4-Dimethyl-benzenesulfonyl)-cyclopentane-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4-Dimethyl-benzenesulfonyl)-cyclopentane-carboxylic acid
- 1-(3,4-DIMETHYL-BENZENESULFONYL)-CYCLOPENTANECARBOXYLIC ACID
- G44933
- 1-((3,4-Dimethylphenyl)sulfonyl)cyclopentanecarboxylic acid
- 1-[(3,4-dimethylphenyl)sulfonyl]cyclopentanecarboxylic acid
- BRD-K42278485-001-08-4
- SMR000011583
- EN300-24422
- 1-(3,4-dimethylphenyl)sulfonylcyclopentane-1-carboxylic acid
- DB-017170
- Z196855276
- DTXSID001179800
- MLS000032265
- SR-01000318536
- CHEMBL1419197
- 1-((3,4-Dimethylphenyl)sulfonyl)cyclopentanecarboxylicacid
- 1-(3,4-dimethylbenzenesulfonyl)cyclopentane-1-carboxylic acid
- 873437-73-1
- AKOS000300124
- Cyclopentanecarboxylic acid, 1-[(3,4-dimethylphenyl)sulfonyl]-
- HMS2473J17
- 505071-94-3
- SR-01000318536-1
-
- MDL： MFCD03701696
- Inchi： 1S/C14H18O4S/c1-10-5-6-12(9-11(10)2)19(17,18)14(13(15)16)7-3-4-8-14/h5-6,9H,3-4,7-8H2,1-2H3,(H,15,16)
- InChI Key： OLJLBERQLGMFSY-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=C(C)C=1)(C1(C(=O)O)CCCC1)(=O)=O
Computed Properties
- Exact Mass: 282.09258022g/mol
- Monoisotopic Mass: 282.09258022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 79.8Ų
1-(3,4-Dimethyl-benzenesulfonyl)-cyclopentane-carboxylic acid Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
1-(3,4-Dimethyl-benzenesulfonyl)-cyclopentane-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 008271-1g |
1-(3,4-Dimethyl-benzenesulfonyl)-cyclopentane-carboxylic acid |
505071-94-3 | 1g |
4957CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 008271-500mg |
1-(3,4-Dimethyl-benzenesulfonyl)-cyclopentane-carboxylic acid |
505071-94-3 | 500mg |
3656CNY | 2021-05-07 | ||
| Chemenu | CM313556-5g |
1-((3,4-Dimethylphenyl)sulfonyl)cyclopentanecarboxylic acid |
505071-94-3 | 95% | 5g |
$757 | 2021-06-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 008271-1g |
1-(3,4-Dimethyl-benzenesulfonyl)-cyclopentane-carboxylic acid |
505071-94-3 | 1g |
4957.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 008271-500mg |
1-(3,4-Dimethyl-benzenesulfonyl)-cyclopentane-carboxylic acid |
505071-94-3 | 500mg |
3656.0CNY | 2021-07-13 | ||
| TRC | D484520-10mg |
1-(3,4-Dimethyl-benzenesulfonyl)-cyclopentane-carboxylic Acid |
505071-94-3 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D484520-50mg |
1-(3,4-Dimethyl-benzenesulfonyl)-cyclopentane-carboxylic Acid |
505071-94-3 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | D484520-100mg |
1-(3,4-Dimethyl-benzenesulfonyl)-cyclopentane-carboxylic Acid |
505071-94-3 | 100mg |
$ 230.00 | 2022-06-05 | ||
| Chemenu | CM313556-5g |
1-((3,4-Dimethylphenyl)sulfonyl)cyclopentanecarboxylic acid |
505071-94-3 | 95% | 5g |
$757 | 2024-07-16 | |
| Enamine | EN300-24422-0.05g |
1-(3,4-dimethylbenzenesulfonyl)cyclopentane-1-carboxylic acid |
505071-94-3 | 93.0% | 0.05g |
$88.0 | 2025-02-19 |
1-(3,4-Dimethyl-benzenesulfonyl)-cyclopentane-carboxylic acid Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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